Cas no 883518-04-5 (2-Bromo-N-(5-chloro-2-methylphenyl)acetamide)

• Product Name: 2-Bromo-N-(5-chloro-2-methylphenyl)acetamide
• CAS No: 883518-04-5
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 635884
• PubChem ID: 54793314
• Update Time: 2025-05-24

2-Bromo-N-(5-chloro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-(5-chloro-2-methylphenyl)-
• 2-bromo-N-(5-chloro-2-methylphenyl)acetamide
• LS-11071
• DTXSID00716775
• AKOS005288948
• 883518-04-5
• MFCD06149129
• 2-Bromo-N-(5-chloro-2-methylphenyl)acetamide

• Inchi： 1S/C9H9BrClNO/c1-6-2-3-7(11)4-8(6)12-9(13)5-10/h2-4H,5H2,1H3,(H,12,13)
• InChI Key： JONPOWNYKLGQBI-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=C(C=CC=1C)Cl)=O

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Bromo-N-(5-chloro-2-methylphenyl)acetamide

Introduction to 2-Bromo-N-(5-chloro-2-methylphenyl)acetamide (CAS No. 883518-04-5)

2-Bromo-N-(5-chloro-2-methylphenyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 883518-04-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by a carbonyl group (C=O) bonded to a nitrogen atom, which is further connected to an amine group. The structural features of 2-bromo-N-(5-chloro-2-methylphenyl)acetamide include a bromine substituent at the second carbon position and a chloro group at the fifth position of a substituted benzene ring, alongside a methyl group at the second position. Such a molecular architecture imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The synthesis and characterization of 2-bromo-N-(5-chloro-2-methylphenyl)acetamide have been extensively studied due to its potential role as an intermediate in the development of novel therapeutic agents. The presence of both bromine and chlorine atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These chemical properties are particularly valuable in medicinal chemistry, where such intermediates serve as building blocks for more complex molecules with targeted biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of arylacetamide derivatives. Specifically, compounds featuring halogenated aromatic rings have shown promise in modulating various biological pathways, including enzyme inhibition and receptor binding. The structural motif of N-(5-chloro-2-methylphenyl)acetamide has been investigated for its ability to interact with biological targets such as kinases, proteases, and transcription factors. The introduction of a bromine atom at the para position relative to the amide nitrogen further enhances the compound's potential as a pharmacophore, facilitating selective binding and improved pharmacokinetic profiles.

One of the most compelling aspects of 2-bromo-N-(5-chloro-2-methylphenyl)acetamide is its utility in drug discovery programs aimed at addressing unmet medical needs. Researchers have leveraged its scaffold to develop novel inhibitors targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that arylacetamide derivatives can inhibit the activity of specific kinases involved in tumor growth and progression. The halogenated aromatic ring system in 2-bromo-N-(5-chloro-2-methylphenyl)acetamide contributes to its ability to engage with these kinases through hydrophobic interactions and charge distribution, leading to potent inhibitory effects.

The bromine substituent at the second carbon position plays a critical role in modulating the reactivity and selectivity of 2-bromo-N-(5-chloro-2-methylphenyl)acetamide during drug development processes. This halogen atom can participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). Additionally, the electron-withdrawing nature of chlorine atoms enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack. These properties make 883518-04-5 a versatile intermediate for synthesizing diverse pharmacological scaffolds.

Recent advancements in computational chemistry have further illuminated the potential of 2-bromo-N-(5-chloro-2-methylphenyl)acetamide as a lead compound. Molecular docking studies have been conducted to predict its binding affinity to various protein targets, providing insights into its mechanism of action. These studies suggest that the compound may exert its therapeutic effects by interfering with key signaling pathways involved in disease pathogenesis. For example, computational models have indicated that N-(5-chloro-2-methylphenyl)acetamide derivatives can bind to ATP-binding pockets of kinases, thereby inhibiting their catalytic activity.

The pharmaceutical industry has taken note of these findings and has initiated several programs aimed at optimizing the structure-activity relationships (SARs) of arylacetamide derivatives like 883518-04-5. By modifying substituents such as bromine and chlorine atoms or introducing additional functional groups, researchers aim to enhance potency, selectivity, and metabolic stability. Such efforts are crucial for translating preclinical findings into clinical candidates with improved pharmacological profiles.

Moreover, green chemistry principles have been increasingly integrated into the synthesis of 2-bromo-N-(5-chloro-2-methylphenyl)acetamide, emphasizing sustainable practices that minimize waste and energy consumption. Catalytic methods have been explored to streamline synthetic routes while maintaining high yields and purity standards. These innovations not only reduce environmental impact but also improve cost-efficiency during drug development processes.

The role of 883518-04-5 extends beyond academic research; it has also found applications in industrial settings where it serves as a key intermediate for producing high-value pharmaceuticals. Its stability under various reaction conditions makes it suitable for large-scale synthesis without significant degradation or side product formation. This reliability ensures consistent quality control throughout manufacturing processes.

In conclusion,2-Bromo-N-(5-chloro-2-methylphenyl)acetamide (CAS No., 883518-04-5) represents an intriguing compound with substantial potential across multiple domains within pharmaceutical research and development . Its unique structural features offer opportunities for designing novel therapeutics targeting diverse diseases . As our understanding deepens regarding its biochemical interactions , expectations grow regarding future breakthroughs driven by this versatile scaffold .